N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-(5-phenyl-1H-pyrazol-3-yl)thiourea
• InChI: InChI=1S/C15H14N4OS/c21-15(16-10-12-7-4-8-20-12)17-14-9-13(18-19-14)11-5-2-1-3-6-11/h1-9H,10H2,(H3,16,17,18,19,21)
• InChI Key: AWSYWWWOJKUKAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NN2)NC(=S)NCC3=CC=CO3
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol
• Solubility: 7.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a thiourea derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea is not fully understood. However, studies have suggested that it may act by inhibiting the activity of specific enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the expression of specific genes involved in tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea in lab experiments is its potential therapeutic properties. However, one limitation is that the compound may have low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for the study of N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. In vivo studies to evaluate the efficacy and safety of the compound in animal models.
3. Studies to optimize the synthesis of the compound to improve its solubility and bioavailability.
4. Evaluation of the potential of the compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders.
5. Studies to investigate the potential of the compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.
In conclusion, N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea is a chemical compound that has shown promising results in various studies related to its potential therapeutic properties. Further research is needed to fully understand its mechanism of action and evaluate its efficacy and safety in vivo.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea involves the reaction of 3-phenyl-1H-pyrazole-5-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-furylmethylamine. The final product is obtained by the reaction of the intermediate with ammonium thiocyanate.

Scientific Research Applications

N-(2-furylmethyl)-N'-(3-phenyl-1H-pyrazol-5-yl)thiourea has been extensively studied for its potential therapeutic properties. In vitro studies have shown that this compound has anticancer, anti-inflammatory, and antiviral properties. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.